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Introduction

NH125 is a potent and selective inhibitor of eukaryotic elongation factor 2 kinase (eEF-2K),
also known as Calmodulin-dependent protein kinase 11l (CaMKIII)[1][2][3]. It has demonstrated
significant activity in various cancer cell lines by inducing G1/S cell cycle arrest and
apoptosis[4][5]. These application notes provide detailed protocols for the preparation of a
stock solution of NH125 for use in in vitro and in vivo research settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of NH125 is provided in the table
below.
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Property Value Reference

IUPAC Name 1-benzyl-3-hexadecyl-2- 6]
methylimidazol-1-ium;iodide

CAS Number 278603-08-0 [21[41171[8]

Molecular Formula C27HasIN2 [21[71[8]

Molecular Weight 524.56 g/mol [2]

Purity >98% [7]

Appearance Solid [51[7]

Solubility Data

The solubility of NH125 in various common laboratory solvents is summarized in the table

below. It is important to note that for aqueous buffers, the solubility is significantly lower.

Solvent

Solubility

Reference

Dimethyl Sulfoxide (DMSO)

= 2.5 mg/mL; up to 25 mg/mL

[7](8]

Ethanol > 5 mg/mL; up to 100 mM [518]
Dimethylformamide (DMF) ~15 mg/mL [8]
DMF:PBS (pH 7.2) (1:2) ~0.3 mg/mL [8]

Experimental Protocols
Preparation of a 10 mM NH125 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NH125 in DMSO, a

common solvent for in vitro studies.

Materials:

« NH125 powder (CAS 278603-08-0)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Aliquoting NH125 Powder: Allow the vial of NH125 powder to equilibrate to room
temperature before opening to prevent condensation of moisture. Weigh out the desired
amount of NH125 powder in a fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.25 mg of NH125 (Molecular Weight: 524.56 g/mol ).

e Solubilization: Add the appropriate volume of anhydrous DMSO to the NH125 powder. For a
10 mM stock solution, add 1 mL of DMSO to 5.25 mg of NH125.

e Mixing: Cap the tube tightly and vortex thoroughly until the NH125 is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller volumes in tightly sealed microcentrifuge
tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one
month[7].

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate
cell culture medium to the final desired concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium does not exceed a level that affects cell viability
(typically <0.5%).

Signaling Pathway

NH125 primarily acts by inhibiting the eukaryotic elongation factor 2 kinase (eEF-2K). This
kinase, when active, phosphorylates and inactivates the eukaryotic elongation factor 2 (eEF2),
a key protein in the elongation phase of protein synthesis. By inhibiting eEF-2K, NH125
prevents the inactivation of eEF2, thereby modulating protein synthesis.
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Caption: The signaling pathway of NH125.

Experimental Workflow

The following diagram illustrates a typical workflow for using NH125 in a cell-based assay to

evaluate its effect on cell viability.
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Caption: A typical experimental workflow for NH125.

Safety Precautions

NH125 is for research use only and is not for human or veterinary use[8]. Standard laboratory
safety precautions should be followed when handling this compound. This includes wearing
appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety
glasses. All handling of the powder should be done in a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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